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Abstract
4-Vinylbenzaldehyde, also known as 4-formylstyrene, is a bifunctional organic compound

featuring both a reactive vinyl group and an aldehyde functionality. This unique structure makes

it a valuable building block in organic synthesis and polymer chemistry, with applications

ranging from the production of specialty polymers to its use as an intermediate in the synthesis

of pharmaceuticals and agrochemicals. This technical guide provides a comprehensive

overview of the discovery and history of 4-vinylbenzaldehyde, detailed experimental protocols

for its synthesis, a summary of its key chemical and physical properties, and an in-depth look at

its role as a mushroom tyrosinase inhibitor, a significant aspect of its biological activity.

Introduction
4-Vinylbenzaldehyde (CAS No. 1791-26-0) is an aromatic aldehyde that has garnered

significant interest in various scientific and industrial fields. Its chemical structure, C₉H₈O,

combines the reactivity of a styrene moiety with that of a benzaldehyde, allowing for a wide

range of chemical transformations. The vinyl group can undergo polymerization and other

addition reactions, while the aldehyde group is susceptible to nucleophilic attack and oxidation-

reduction reactions. This dual reactivity makes it a versatile precursor for the synthesis of

complex molecules and functionalized polymers.[1][2] This guide will delve into the historical
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context of its discovery, explore various synthetic methodologies with detailed protocols, and

elucidate its biological significance as an enzyme inhibitor.

Discovery and History
While a definitive singular "discovery" of 4-vinylbenzaldehyde is not prominently documented

in easily accessible historical records, its synthesis and study are intrinsically linked to the

broader development of organic chemistry and the exploration of functionalized styrenes. The

compound was created on August 8, 2005, and last modified on December 30, 2023.[3] The

exploration of vinyl-substituted aromatic compounds gained momentum in the mid-20th century

with the burgeoning polymer industry. Early research likely focused on the synthesis and

polymerization of various styrene derivatives to create materials with tailored properties. The

synthesis of 4-vinylbenzaldehyde would have been a logical step in this exploration, providing

a monomer with a reactive handle (the aldehyde group) for post-polymerization modification or

for the creation of cross-linked polymers. Its applications have since expanded into fine

chemical synthesis, including for pharmaceuticals, agrochemicals, dyes, and fragrances.[2]

Physicochemical Properties
4-Vinylbenzaldehyde is a colorless to pale yellow liquid with a distinct aromatic odor.[4] It is

soluble in common organic solvents such as ethanol and ether but has limited solubility in

water.[4] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4-Vinylbenzaldehyde
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Property Value Reference(s)

Molecular Formula C₉H₈O [5]

Molecular Weight 132.16 g/mol [3]

CAS Number 1791-26-0 [3]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 92-93 °C at 14 Torr [5]

Density 1.036 g/cm³ at 25 °C [5]

Solubility
Soluble in alcohol and ether;

insoluble in water.
[4][6]

Synthesis of 4-Vinylbenzaldehyde: Experimental
Protocols
Several synthetic routes have been developed for the preparation of 4-vinylbenzaldehyde.

The choice of method often depends on the availability of starting materials, desired scale, and

purity requirements. Here, we provide detailed protocols for three common and effective

methods.

Sommelet Reaction of 4-Vinylbenzyl Chloride
The Sommelet reaction provides a method for converting a benzyl halide to the corresponding

aldehyde using hexamine (hexamethylenetetramine).[7] This method is particularly suitable for

the synthesis of aromatic aldehydes.

Experimental Protocol:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

reflux condenser, and a nitrogen inlet, add 4-vinylbenzyl chloride and

hexamethylenetetramine in a molar ratio of approximately 1:1.2. The reaction should be

conducted under an inert nitrogen atmosphere.
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Formation of the Hexaminium Salt: Stir the mixture at room temperature for 2-4 hours to form

the quaternary ammonium salt.

Hydrolysis: Add a 1:1 mixture of glacial acetic acid and water to the reaction flask. Heat the

mixture to reflux for 2-3 hours.

Acidification and Workup: After reflux, add concentrated hydrochloric acid to the cooled

mixture to hydrolyze the intermediate. The product, 4-vinylbenzaldehyde, can then be

extracted with a suitable organic solvent (e.g., diethyl ether). The organic layer is then

washed with water, a saturated sodium bicarbonate solution, and brine.

Purification: The crude product is dried over anhydrous magnesium sulfate, and the solvent

is removed under reduced pressure. The resulting oil is then purified by vacuum distillation to

yield pure 4-vinylbenzaldehyde.

Oxidation of 4-Vinylbenzyl Alcohol
The oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic

synthesis. Pyridinium chlorochromate (PCC) is a common reagent for this purpose, known for

its mildness and selectivity.[8]

Experimental Protocol:

Reagent Preparation: To a solution of 4-vinylbenzyl alcohol (1 equivalent) in anhydrous

dichloromethane (CH₂Cl₂), add pyridinium chlorochromate (PCC, 1.2-1.5 equivalents) and

an adsorbent such as Celite or silica gel.[8]

Reaction: Stir the suspension at room temperature under an inert atmosphere. The reaction

progress can be monitored by thin-layer chromatography (TLC). The reaction is typically

complete within 2-4 hours.[8]

Workup: Upon completion, the reaction mixture is filtered through a pad of silica gel or Celite

to remove the chromium byproducts. The filter cake is washed with additional CH₂Cl₂.

Purification: The combined filtrate is concentrated under reduced pressure. The crude

product can be further purified by column chromatography on silica gel using a mixture of

hexane and ethyl acetate as the eluent to afford pure 4-vinylbenzaldehyde.
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Wittig Reaction
The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes or

ketones and a phosphorus ylide.[9] In a variation of this reaction, 4-vinylbenzaldehyde can be

prepared from a suitable starting aldehyde.

Experimental Protocol (Conceptual):

A plausible, though less common, Wittig approach would involve the reaction of

terephthalaldehyde monodiethyl acetal with a methylidene phosphorane (e.g.,

methyltriphenylphosphonium bromide and a strong base) to introduce the vinyl group, followed

by acidic hydrolysis of the acetal to reveal the aldehyde functionality.

Ylide Generation: In a flame-dried, two-necked flask under an inert atmosphere, suspend

methyltriphenylphosphonium bromide in anhydrous tetrahydrofuran (THF). Cool the

suspension to 0 °C and add a strong base such as n-butyllithium dropwise to generate the

ylide.

Reaction with Aldehyde: To the resulting ylide solution, add a solution of terephthalaldehyde

monodiethyl acetal in THF dropwise at 0 °C. Allow the reaction to warm to room temperature

and stir for several hours.

Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the product with diethyl ether, wash the organic layer with brine, and dry over

anhydrous sodium sulfate.

Hydrolysis and Purification: After removing the solvent, treat the crude product with a dilute

acid (e.g., 1M HCl) to hydrolyze the acetal. The resulting 4-vinylbenzaldehyde can then be

purified by column chromatography or vacuum distillation.

Biological Activity: Inhibition of Mushroom
Tyrosinase
A significant aspect of the biological activity of 4-vinylbenzaldehyde is its role as an inhibitor of

mushroom tyrosinase.[10][11] Tyrosinase is a copper-containing enzyme that catalyzes the

production of melanin and other pigments.[10][11] Its inhibition is of interest for applications in

cosmetics (skin whitening), food preservation (preventing browning), and medicine.
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Signaling Pathway: Tyrosinase Catalysis and Inhibition
Tyrosinase catalyzes two key reactions in the melanin biosynthesis pathway: the hydroxylation

of monophenols to o-diphenols (monophenolase activity) and the oxidation of o-diphenols to o-

quinones (diphenolase activity).[10][11] 4-Vinylbenzaldehyde has been shown to inhibit both

of these activities.[10][11]
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Caption: Inhibition of the tyrosinase-catalyzed melanin biosynthesis pathway by 4-
vinylbenzaldehyde.

Quantitative Data on Tyrosinase Inhibition
Kinetic studies have revealed that 4-vinylbenzaldehyde is a reversible and mixed-type II

inhibitor of mushroom tyrosinase.[10][11] The inhibitory effects are concentration-dependent. A

summary of the key quantitative data is presented in Table 2.

Table 2: Inhibition of Mushroom Tyrosinase by 4-Vinylbenzaldehyde

Parameter Value Reference(s)

Monophenolase Activity IC₅₀ 93 µM [10][11]

Diphenolase Activity IC₅₀ 23 µM [10][11]

Type of Inhibition Reversible, Mixed-type II [10][11]

The lower IC₅₀ value for diphenolase activity indicates that 4-vinylbenzaldehyde is a more

potent inhibitor of the oxidation of o-diphenols compared to the hydroxylation of monophenols.
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[10][11]

Applications in Research and Drug Development
The dual functionality of 4-vinylbenzaldehyde makes it a valuable tool for researchers and

professionals in drug development and materials science.

Polymer-Supported Synthesis: The vinyl group allows for the incorporation of the aldehyde

functionality into polymer backbones. These functionalized polymers can be used as solid

supports for the synthesis of small molecules, facilitating purification and automation.

Combinatorial Chemistry: The aldehyde group serves as a versatile handle for the

attachment of various molecular fragments, making it a useful building block in the

generation of compound libraries for drug screening.

Development of Bioactive Molecules: As a tyrosinase inhibitor, 4-vinylbenzaldehyde and its

derivatives are of interest for the development of agents for treating hyperpigmentation

disorders and for use in cosmetic formulations.[10][11] Its role as a precursor in the

synthesis of other active pharmaceutical ingredients (APIs) is also an active area of

research.[1]

Material Science: In material science, it is used as a monomer for producing specialty

polymers with unique optical, thermal, or mechanical properties.[1]

Conclusion
4-Vinylbenzaldehyde is a versatile and valuable chemical compound with a rich history

intertwined with the development of modern organic and polymer chemistry. Its unique

bifunctional nature provides a gateway to a wide array of chemical transformations, leading to

its application in diverse fields. The detailed synthetic protocols provided in this guide offer

practical approaches for its preparation in a laboratory setting. Furthermore, its demonstrated

biological activity as a mushroom tyrosinase inhibitor highlights its potential in the development

of new therapeutic and cosmetic agents. For researchers, scientists, and drug development

professionals, a thorough understanding of the discovery, synthesis, and properties of 4-
vinylbenzaldehyde is crucial for harnessing its full potential in their respective fields.
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Experimental Workflows
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Caption: Experimental workflow for the synthesis of 4-Vinylbenzaldehyde via the Sommelet

reaction.
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Caption: Experimental workflow for the synthesis of 4-Vinylbenzaldehyde via oxidation of 4-

vinylbenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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